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Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571 Get Quote

This technical guide provides a comprehensive overview of N-Ethylbenzylamine, a versatile

secondary amine utilized in various chemical syntheses. It is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry. This

document details the compound's alternative names and synonyms, its key physicochemical

properties, a detailed experimental protocol for its synthesis, and a visual representation of the

synthetic pathway.

Synonyms and Alternative Names
N-Ethylbenzylamine is known by a variety of names in chemical literature and commerce. A

comprehensive list of these synonyms is provided below for clear identification and to aid in

literature searches.
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Synonym Notes

N-Benzylethylamine IUPAC preferred name[1]

Ethylbenzylamine Common name[1]

Benzenemethanamine, N-ethyl- CAS index name[1]

N-Benzyl-N-ethylamine

Benzyl ethyl amine

N-(Phenylmethyl)ethanamine

Ethyl(phenylmethyl)amine

NEBA Abbreviation[2]

Etilefrine Impurity F As an impurity in a pharmaceutical[1]

Physicochemical Properties
The following table summarizes the key quantitative data for N-Ethylbenzylamine, providing a

quick reference for its physical and chemical characteristics.
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Property Value Source

Molecular Formula C₉H₁₃N PubChem[1]

Molecular Weight 135.21 g/mol PubChem[1]

CAS Number 14321-27-8 ChemicalBook[3]

Appearance Colorless to pale-yellow liquid Guidechem[4]

Boiling Point 191-194 °C ChemicalBook[3]

Density 0.909 g/mL at 25 °C ChemicalBook[3]

Refractive Index (n²⁰/D) 1.511 ChemicalBook[3]

Flash Point 66 °C (152 °F) Fisher Scientific

Solubility

Slightly soluble in water;

soluble in ethanol, ethyl ether,

and benzene.

Fisher Scientific

Experimental Protocol: Synthesis of N-
Ethylbenzylamine via Reductive Amination
This section provides a detailed methodology for the synthesis of N-Ethylbenzylamine from

benzaldehyde and ethylamine, a common and efficient laboratory procedure.[1]

Reaction Principle: The synthesis proceeds in two main stages. First, benzaldehyde reacts with

ethylamine to form an intermediate imine (N-benzylideneethylamine). Subsequently, the imine

is reduced in situ by a reducing agent, such as sodium borohydride, to yield the final product,

N-Ethylbenzylamine.

Materials and Reagents:

Benzaldehyde

Ethylamine

Methanol (MeOH)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/synthesis/n-ethylbenzylamine.htm
https://www.chemicalbook.com/synthesis/n-ethylbenzylamine.htm
https://www.researchgate.net/figure/Reductive-aminations-of-aldehydes-with-benzylamine-or-cyclohexylamine-Aq-Fe-NaBH4_tbl3_337091377
https://www.benchchem.com/pdf/Application_Notes_Synthesis_of_N_benzyl_N_ethyl_3_nitrobenzamide.pdf
https://www.researchgate.net/figure/Reductive-aminations-of-aldehydes-with-benzylamine-or-cyclohexylamine-Aq-Fe-NaBH4_tbl3_337091377
https://www.researchgate.net/figure/Reductive-aminations-of-aldehydes-with-benzylamine-or-cyclohexylamine-Aq-Fe-NaBH4_tbl3_337091377
https://www.researchgate.net/figure/Reductive-aminations-of-aldehydes-with-benzylamine-or-cyclohexylamine-Aq-Fe-NaBH4_tbl3_337091377
https://www.benchchem.com/product/b194571?utm_src=pdf-body
https://www.benchchem.com/product/b194571?utm_src=pdf-body
https://www.benchchem.com/product/b194571?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/n-ethylbenzylamine.htm
https://www.benchchem.com/product/b194571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium borohydride (NaBH₄)

Diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Dichloromethane (CH₂Cl₂)

Procedure:

Imine Formation:

In a round-bottom flask, dissolve benzaldehyde (10 mmol) in methanol (20 mL).

To this solution, add ethylamine (10 mmol).

Stir the reaction mixture at room temperature for 3-4 hours to facilitate the formation of the

imine.

Reduction:

After the initial stirring period, carefully add sodium borohydride (5.0 mmol) to the mixture

in small portions (batches).

Continue to stir the reaction mixture for an additional 6 hours at room temperature.

Workup and Extraction:

Quench the reaction by adding water (10 mL).

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x

20 mL).

Combine the organic layers and wash them with saturated aqueous NaCl (30 mL).

Dry the combined organic phase over anhydrous Na₂SO₄ and then filter.
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Purification:

Remove the solvent from the filtrate by evaporation under reduced pressure.

Purify the resulting residue (a light yellow oil) using silica gel column chromatography, with

a mixture of CH₂Cl₂/CH₃OH as the eluent, to obtain pure N-Ethylbenzylamine.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-Ethylbenzylamine via

reductive amination.
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Caption: Reductive amination synthesis of N-Ethylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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